Cas no 1019559-79-5 (N-(thiophen-3-ylmethyl)pyridin-3-amine)

• Product Name: N-(thiophen-3-ylmethyl)pyridin-3-amine
• CAS No: 1019559-79-5
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 4567861
• Update Time: 2025-06-22

N-(thiophen-3-ylmethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-(3-thienylmethyl)-
• N-(Thiophen-3-ylmethyl)pyridin-3-amine
• N-(thiophen-3-ylmethyl)pyridin-3-amine

• Inchi： 1S/C10H10N2S/c1-2-10(7-11-4-1)12-6-9-3-5-13-8-9/h1-5,7-8,12H,6H2
• InChI Key： KWFURRGBEZMQCO-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1NCC1C=CSC=1

Computed Properties

• Exact Mass: 190.05647g/mol
• Monoisotopic Mass: 190.05647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 190.27g/mol
• XLogP3: 2
• Topological Polar Surface Area: 53.2Ų

N-(thiophen-3-ylmethyl)pyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(thiophen-3-ylmethyl)pyridin-3-amine

Professional Introduction to N-(thiophen-3-ylmethyl)pyridin-3-amine (CAS No. 1019559-79-5)

N-(thiophen-3-ylmethyl)pyridin-3-amine, identified by its CAS number 1019559-79-5, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural composition of N-(thiophen-3-ylmethyl)pyridin-3-amine incorporates both thiophene and pyridine moieties, which are known for their role in enhancing the pharmacological properties of molecules.

The thiophene ring, a five-membered aromatic ring containing sulfur, is a common structural motif in many bioactive compounds. Its presence in N-(thiophen-3-ylmethyl)pyridin-3-amine contributes to its ability to interact with various biological targets, including enzymes and receptors. The pyridine moiety, on the other hand, is well-known for its role in medicinal chemistry due to its ability to form hydrogen bonds and its stability in biological environments. The combination of these two heterocyclic systems makes N-(thiophen-3-ylmethyl)pyridin-3-amine a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. N-(thiophen-3-ylmethyl)pyridin-3-amine has emerged as a compound of interest due to its potential pharmacological effects. Studies have suggested that this molecule may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer activities. The unique structural features of N-(thiophen-3-ylmethyl)pyridin-3-amine, particularly the interaction between the thiophene and pyridine rings, are believed to contribute to its biological activity.

The synthesis of N-(thiophen-3-ylmethyl)pyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiophene ring into the pyridine backbone is a critical step in the synthesis process. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product is suitable for further biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework.

Ongoing research into N-(thiophen-3-ylmethyl)pyridin-3-amines applications has revealed intriguing insights into its mechanism of action. Preclinical studies have demonstrated that this compound can modulate various biological pathways, making it a potential lead compound for drug discovery programs. The ability of N-(thiophen- 3- ylmethyl )] to interact with specific targets has been explored using computational modeling and experimental techniques. These studies have provided valuable information about its binding affinity and selectivity, which are crucial factors in drug development.

The pharmaceutical industry has shown significant interest in heterocyclic compounds like N-(thiophen- 3- ylmethyl )] due to their versatility and potential therapeutic benefits. Companies are investing in research and development initiatives aimed at identifying new applications for this compound. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this field, leading to the discovery of novel drug candidates.

In conclusion, N-(thiophen- 3- ylmethyl )] (CAS No. 1019559- 79- 5) represents a promising compound with significant potential in the realm of chemical and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely that N-(thiophen- 3- ylmethyl )< stronmg >pyridin- 3-am ine stron mg > will play an increasingly important role in the development of novel therapeutic agents.